molecular formula C8H6N2O3S B2847858 Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate CAS No. 33304-83-5

Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate

Cat. No. B2847858
CAS RN: 33304-83-5
M. Wt: 210.21
InChI Key: YPIZITNNUSTRMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate” is a chemical compound with the linear formula C8H6N2O3S . It has a molecular weight of 210.213 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .


Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C8H6N2O3S . The high selectivity of the intramolecular acylation of S-substituted 3,4-dihydropyrimidines at N3 is likely to be determined by stabilization of the product due to conjugation of the two endocyclic double bonds .


Chemical Reactions Analysis

The proposed reaction mechanism involved nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of an intermediate product, which underwent [3,3]-Claisen rearrangement .

Scientific Research Applications

Synthesis and Derivative Formation

  • Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate derivatives exhibit significant potential in biological and pharmacological contexts. An effective methodology for synthesizing these compounds involves catalyst-free, one-pot reactions, enhanced by ultrasound irradiation, showcasing high regioselectivity and broad substrate applicability (Dong & Zhao, 2019).

  • The compound's derivatives have been synthesized through various reactions, such as the formation of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines by condensation processes. This demonstrates the versatility and reactivity of the compound in creating a range of heterocyclic structures (Kappe & Roschger, 1989).

  • Syntheses of related fused thiazolo derivatives, including pyrido[4′,3′:4,5]thieno[2,3‐d]pyrimidines, further highlight the compound’s role in generating diverse heterocyclic architectures. These syntheses underline the compound's utility in producing complex molecular structures with potential bioactivity (Ahmed, 2003).

Characterization and Analysis

  • Advanced techniques like electron impact mass spectrometry have been employed to differentiate isomeric oxo derivatives of tetrahydrothiazolo[3,2-a]pyrimidine, underlining the compound's significance in analytical chemistry for structural elucidation (Jeanneau‐Nicolle et al., 1993).

  • Studies on structural modifications and supramolecular aggregation of thiazolo[3,2-a]pyrimidines offer insights into their conformational features. This research underscores the compound's importance in understanding molecular interactions and packing features in solid-state chemistry (Nagarajaiah & Begum, 2014).

Biological Activities

  • The derivatives of this compound have shown promising biocidal properties against bacteria and fungi, demonstrating the compound's potential in developing antimicrobial agents (Youssef et al., 2011).

  • Synthesized derivatives have also exhibited moderate anti-inflammatory activities, highlighting the compound's relevance in medicinal chemistry for the development of novel therapeutic agents (Tozkoparan et al., 1999).

  • The compound has been used as a starting material for the synthesis of new potentially bioactive derivatives, underscoring its role as a precursor in the creation of pharmacologically active molecules (Ukrainets et al., 2017).

Advanced Applications

  • The compound's derivatives have been synthesized using microwave-assisted methods, revealing its suitability for modern, efficient synthetic techniques, which is crucial in green chemistry and rapid drug discovery processes (Youssef & Amin, 2012).

  • The compound has facilitated the creation of novel dihydrothiazolo[3,2-a]pyrimidinone derivatives, exemplifying its utility in generating new chemical entities with potential biological activities (Selby & Smith, 1989).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity . All sales are final .

properties

IUPAC Name

methyl 7-oxo-[1,3]thiazolo[3,2-a]pyrimidine-5-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6N2O3S/c1-13-7(12)5-4-6(11)9-8-10(5)2-3-14-8/h2-4H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPIZITNNUSTRMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC(=O)N=C2N1C=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

210.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

33304-83-5
Record name METHYL 7-OXO-7H-(1,3)THIAZOLO(3,2-A)PYRIMIDINE-5-CARBOXYLATE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.